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Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)propanenitrile

CAS No.: 46125-42-2

Cat. No.: B1360037

Get Quote

Executive Summary & Chemical Identity
3-(4-Chlorophenoxy)propanenitrile is a functionalized aromatic ether used primarily as a

building block in the synthesis of pharmaceuticals (e.g., as a bioisostere for carbonyls) and

high-performance resins. Its low melting point (46–49 °C) presents unique handling challenges,

as it can transition between solid and liquid states under standard laboratory fluctuations or

mild heating.
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Property Specification

Chemical Name 3-(4-Chlorophenoxy)propanenitrile

CAS Number 46125-42-2

Molecular Formula C₉H₈ClNO

Molecular Weight 181.62 g/mol

Physical State Crystalline solid (Off-white)

Melting Point 46–49 °C (115–120 °F)

Solubility
Soluble in organic solvents (DMSO, DMF,

Chloroform); low water solubility.[1]

Hazard Identification & Toxicology
While specific toxicological data (LD50) for this exact CAS is limited, Structure-Activity

Relationship (SAR) analysis with analogous aryl-ether nitriles mandates a conservative safety

approach.

GHS Classification (Derived)
Skin Corrosion/Irritation: Category 2 (H315)[2]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation - H335)

Acute Toxicity (Oral/Inhalation): Treat as Category 4 (Harmful) due to the nitrile moiety.

Mechanistic Toxicity Risks
Metabolic Cyanide Release: Aliphatic nitriles (R-CH₂-CN) can undergo oxidative dealkylation

by Cytochrome P450 enzymes (specifically CYP2E1), potentially releasing cyanide ions

(CN⁻). While the ether linkage adds stability, the risk of delayed cyanide toxicity exists upon

ingestion or high-dose inhalation.
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Chlorinated Aromaticity: The p-chloro substituent increases lipophilicity (logP), facilitating

dermal absorption and potential bioaccumulation compared to non-halogenated analogs.

Risk Assessment & Control Measures
Engineering Controls

Primary Containment: All weighing and transfer operations must occur inside a certified

Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Static Control: As a dry organic powder, electrostatic discharge is a risk. Use anti-static

weighing boats and ground all metal spatulas.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Hand Protection
Double Nitrile Gloves (min 0.11

mm thickness)

Nitrile rubber provides

excellent resistance to nitrile

permeation. Double gloving

allows immediate removal of

the outer layer upon

contamination.

Eye Protection Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of fine dust

generation or splashes if the

material melts.

Body Protection Lab Coat (Cotton/Poly blend)

Standard protection. Tyvek

sleeves recommended for

scale-up (>10g) operations.

Respiratory N95 or P100 (if outside hood)

Only required if engineering

controls fail or during spill

cleanup outside a ventilated

area.

Handling & Experimental Protocols
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Stability & Storage
Temperature: Store at 2–8 °C (Refrigerated). The low melting point means room temperature

storage can lead to fusing/caking of the solid, complicating weighing.

Incompatibilities: Segregate from Strong Oxidizers (peroxides, permanganates) and Strong

Acids/Bases (risk of hydrolysis to 3-(4-chlorophenoxy)propanoic acid or amide).

Safe Weighing Workflow (Diagram 1)
This workflow minimizes exposure during the critical transition from storage to reaction vessel.
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Figure 1: Decision matrix for handling low-melting solids to prevent contamination and dosing

errors.

Solubilization Protocol
Solvent Selection: DMSO or DMF are preferred for nucleophilic substitution reactions.
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Procedure: Add solvent to the solid. Do not add solid to a vortexing solvent to prevent dust

aerosolization.

Validation: Visually inspect for "oil out" (separation of liquid phases) if using mixed solvent

systems, as the compound may remain as a supercooled liquid oil at the bottom of the flask.

Emergency Response
First Aid Measures

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/acetone) to clean skin, as this enhances absorption of the nitrile.

Eye Contact: Flush with water for 15 minutes.[2][3] Seek medical attention if irritation

persists.

Ingestion: Do NOT induce vomiting. If conscious, rinse mouth.[2][4] Transport to a medical

facility immediately.

Note: While cyanide release is slower than simple cyanide salts, medical personnel should

be informed of the "Nitrile" functionality.

Spill Cleanup (Solid vs. Melt)

Spill Detected Identify State

Solid/Powder

Melted Liquid
(>45°C)

Wet Wipe/Scoop
(Avoid Dust)

Absorb with Vermiculite
(Do not wipe directly)

Bag as HazMat
(Tag: Toxic/Irritant)

Click to download full resolution via product page

Figure 2: Differential response protocol based on the physical state of the spill.

Disposal & Environmental Stewardship
Waste Categorization
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This compound is a Halogenated Organic. It must never be mixed with:

Acid Waste: Risk of hydrolysis and heat generation.

Oxidizing Waste: Risk of violent reaction.

Aqueous Waste: Low solubility leads to precipitation and drain clogging/contamination.

Disposal Workflow
Collection: Collect in a dedicated "Halogenated Solvent/Organic" waste container (HDPE or

Glass).

Labeling: Clearly label as "Contains 3-(4-Chlorophenoxy)propanenitrile - Toxic/Irritant."

Destruction: The preferred method is High-Temperature Incineration equipped with a

scrubber to capture Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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